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Cat. No.: B1174108 Get Quote

Proper disposal of aluminum borosilicate glassware is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. Due to its unique thermal and

chemical properties, it requires specific handling and disposal procedures that differ

significantly from standard glass recycling. This guide provides detailed, step-by-step

instructions for the safe and appropriate disposal of aluminum borosilicate glass in a

research setting.

Safety and Handling Overview
Aluminum borosilicate glass is prized for its high chemical resistance and low thermal

expansion.[1][2] It is generally considered non-toxic and chemically inert, making it a staple for

laboratory equipment.[3][4][5] However, proper personal protective equipment (PPE), including

safety glasses and appropriate gloves, should always be worn when handling broken or

potentially contaminated glassware.[6][7] Dust generated from crushed or broken borosilicate

glass can be an irritant to the eyes, nose, and throat.[7]

Physical and Chemical Properties
The distinct properties of aluminum borosilicate glass, particularly its high softening point, are

crucial in determining the correct disposal pathway. These properties prevent it from being

recycled with conventional soda-lime glass.[8][9][10]
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Property Value / Characteristic

Composition
Primarily silica (>80%), boron trioxide, and

aluminum oxide.[2][11]

Softening Point

Approximately 821°C (1510°F).[7] This high

melting temperature contaminates the standard

glass recycling process.[8][10]

Chemical Resistance
Highly resistant to water, acids, salt solutions,

halogens, and organic solvents.[2]

Vulnerabilities

Susceptible to attack by hydrofluoric acid, hot

concentrated phosphoric acid, and strong

alkaline solutions.[2]

Thermal Expansion
Low coefficient of thermal expansion, providing

high resistance to thermal shock.[12]

Recyclability

Theoretically recyclable, but not compatible with

mainstream recycling. Must be segregated.[9]

[12][13][14]

Disposal Workflow for Aluminum Borosilicate Glass
The following diagram outlines the decision-making process for the proper disposal of

aluminum borosilicate glassware in a laboratory setting.
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Caption: Decision workflow for the proper disposal of laboratory aluminum borosilicate
glassware.

Experimental and Disposal Protocols
No specific experimental protocols were cited in the search results. The following procedures

are based on established laboratory safety guidelines.
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Procedure for Non-Contaminated Aluminum Borosilicate
Glass
This procedure applies to clean, unused, or triple-rinsed aluminum borosilicate glassware.

Segregation: Do not place this glassware in standard recycling bins.[12] Its different melting

point will contaminate the entire batch of recycled glass.[8][10]

Prepare a Disposal Container:

Use a rigid, puncture-resistant cardboard box, often referred to as a "Glass Disposal Box".

[6][15]

Line the box with a heavy-duty plastic bag.[15]

Clearly label the box as "Broken Glass" or "Glass Disposal".[6][15]

Placement: Carefully place intact or broken non-contaminated glassware into the prepared

box.

Final Disposal:

When the box is approximately three-quarters full, securely tie or tape the plastic liner

closed.[15]

Seal the box with tape.[6][15]

Dispose of the sealed box in the regular laboratory trash or a designated dumpster, as per

your facility's guidelines.[6][15]

Procedure for Contaminated Aluminum Borosilicate
Glass
Contaminated glassware must be managed according to the nature of the contaminant.[6]

Never mix different types of hazardous waste.

1. Chemically Contaminated Glassware
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Initial Step: If possible and safe, triple-rinse the glassware with a suitable solvent to

decontaminate it. If fully decontaminated, it can be disposed of as non-contaminated glass.

Disposal: If rinsing is not feasible or the glassware remains hazardous, it must be disposed

of as solid chemical waste.[6]

Place the contaminated glassware (broken or intact) into a designated, properly labeled

solid chemical waste container.

Ensure the container is compatible with the chemical contaminants.

Follow your institution's hazardous waste disposal procedures.

2. Biologically Contaminated Glassware

Decontamination: Autoclave the glassware if appropriate for the biological material to render

it non-hazardous. Once sterilized, it can typically be disposed of as non-contaminated glass.

Disposal: If not decontaminated, the glassware must be treated as biohazardous waste.[6]

Place the contaminated glassware into a designated sharps container or a rigid, puncture-

proof biohazardous waste container (e.g., a "Red Bag" waste box).[6]

Do not exceed the fill line on the container.

Follow your institution's biohazardous waste disposal protocols.

3. Radiologically Contaminated Glassware

Disposal: Glassware contaminated with radiological materials must be handled and disposed

of in accordance with your institution's radiation safety program.[6]

Place the glassware in a designated container for radioactive solid waste.[6]

The container must be properly labeled with the radioisotope, date, and other required

information.
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Contact your facility's Radiation Safety Officer for specific guidance and disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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